Fujianmycin B

• Molecular Formula: C20H16O5
• Molecular Weight: 336.3 g/mol
• InChI: InChI=1S/C20H16O5/c1-9-8-13(21)15-11(18(9)22)6-7-12-17(15)20(24)10-4-3-5-14(25-2)16(10)19(12)23/h3-7,9,18,22H,8H2,1-2H3/t9-,18+/m1/s1
• InChIKey: MUNUJAJWLPOQBH-LZVRBXCZSA-N

Fujianmycin B Key Identifiers

Fujianmycin B (CAS 130548-09-3, also designated SNA-8073-A, Rubiginone A2) is a benz[a]anthraquinone secondary metabolite belonging to the angucycline/angucyclinone class of polyketides, characterized by a tetracyclic framework with a para-quinone moiety in the central anthracene ring [1]. First documented in 1985 from Streptomyces sp. and subsequently re-isolated from multiple Streptomyces strains including Streptomyces griseorubiginosus and a marine-derived Streptomyces sp. B6219, the compound exists as a defined stereoisomer with (3R,4S) absolute configuration and molecular formula C20H16O5 (MW 336.34) [2][3]. As an angucycline-class metabolite, Fujianmycin B presents a validated scaffold for chemical biology probe development and natural product derivative programs.

1

Stereochemical negative control for prolyl endopeptidase enzyme assays

2

Angucyclinone analytical reference standard for *Streptomyces* metabolomics

3

Sub-active antibacterial benchmark for structure–activity relationship studies

• [1] Rickards RW, Wu JP. Fujianmycins A and B, new benz(a)anthraquinone antibiotics from a Streptomyces species. The Journal of Antibiotics. 1985;38(4):513-515. View Source
• [2] Abdalla MA, Helmke E, Laatsch H. Fujianmycin C, a bioactive angucyclinone from a marine derived Streptomyces sp. B6219. Natural Product Communications. 2010;5(12):1917-1920. View Source
• [3] ChEBI. Fujianmycin B (CHEBI:225036). European Bioinformatics Institute. View Source

Fujianmycin B Non-Interchangeability

Procurement of Fujianmycin B versus structurally related angucyclinones is not a commodity substitution decision due to stereochemistry-dependent target engagement profiles. Within this compound class, subtle stereochemical variations produce binary activity outcomes: Fujianmycin B and its stereoisomer SNA-8073-B share identical molecular formula (C20H16O5) and planar connectivity yet exhibit fundamentally divergent prolyl endopeptidase (PEP) inhibition, with only SNA-8073-B demonstrating measurable activity (IC50 = 8.9 μM) while Fujianmycin B remains inactive at 60 μM [1]. Similarly, Fujianmycin A, which differs from Fujianmycin B in ring oxygenation pattern rather than stereochemistry alone, demonstrates direct cytotoxicity against A549 cells (IC50 = 5.2 μM), whereas Fujianmycin B's documented activity centers on vincristine potentiation in multidrug-resistant tumor models [2][3]. This stereochemical and structural sensitivity precludes simple in-class substitution; research reproducibility demands exact compound specification.

Target Compound

Fujianmycin B shows no measurable prolyl endopeptidase inhibition

Stereoisomer SNA-8073-B

Potent inhibitor (reported IC50 in low µM range); substitution invalidates negative-control studies

Target Compound

Fujianmycin B requires high concentration for antibacterial effect

Fujianmycin A

Low‑µM antibacterial activity against *Bacillus subtilis*; potency profile may differ substantially

Stereochemistry defines functional activity; class‑level congener interchange may shift assay interpretation.

• [1] Kimura K, Kanou F, Koshino H, Uramoto M, Yoshihama M. SNA-8073-B, a new isotetracenone antibiotic inhibits prolyl endopeptidase. I. Fermentation, isolation and biological properties. The Journal of Antibiotics. 1997;50(4):291-296. View Source
• [2] Ning L, Hui Z, Wen-jun L, Wen Z, Hai-bin W, Ying H. Anti-tumor metabolites from Streptomyces sp. HS-HY-045. Natural Product Research & Development. 2007;19(3):379-382. View Source
• [3] Oka M, Kamei H, Hamagishi Y, Tomita K, Miyaki T, Konishi M, Oki T. Chemical and biological properties of rubiginone, a complex of new antibiotics with vincristine-cytotoxicity potentiating activity. The Journal of Antibiotics. 1990;43(8):967-976. View Source

Fujianmycin B Comparator Evidence

Prolyl Endopeptidase Stereoselective Inactivity

Direct head-to-head enzymatic assay comparing Fujianmycin B (SNA-8073-A) with its stereoisomer SNA-8073-B reveals a binary activity distinction. SNA-8073-B inhibited Flavobacterium prolyl endopeptidase (PEP) non-competitively with an IC50 of 8.9 μM, while Fujianmycin B demonstrated no detectable inhibition at concentrations up to 60 μM, establishing a >6.7-fold differential in PEP engagement [1]. This stereochemical sensitivity—both compounds share identical C20H16O5 formula and connectivity but differ in 3D orientation—confirms that biological activity is exquisitely stereochemistry-dependent rather than scaffold-driven.

PEP stereoselective inactivity

Head-to-head

Fujianmycin B: IC50 >60 µM (no inhibition)
SNA-8073-B: IC50 8.9 µM

Supports stereochemical negative-control validation

*Flavobacterium* PEP assay; Z-Gly-Pro-pNA substrate

Evidence Dimension	Prolyl endopeptidase (PEP) inhibition
Target Compound Data	IC50 > 60 μM (no inhibition detected at 60 μM)
Comparator Or Baseline	SNA-8073-B (stereoisomer): IC50 = 8.9 μM
Quantified Difference	>6.7-fold lower activity (binary inactive vs active)
Conditions	Flavobacterium PEP enzyme; substrate: Z-Gly-Pro-pNA; non-competitive inhibition mechanism

Why This Matters

For PEP-targeted probe development, Fujianmycin B serves as a stereochemically matched negative control, enabling unambiguous attribution of observed biological effects to stereochemistry rather than scaffold artifacts.

• [1] Kimura K, Kanou F, Koshino H, Uramoto M, Yoshihama M. SNA-8073-B, a new isotetracenone antibiotic inhibits prolyl endopeptidase. I. Fermentation, isolation and biological properties. The Journal of Antibiotics. 1997;50(4):291-296. View Source

Fujianmycin A vs. B Antibacterial Activity

Cross-study comparison demonstrates that Fujianmycin A and Fujianmycin B exhibit fundamentally different anticancer activity profiles. Fujianmycin A exerts direct cytotoxic effects against human alveolar epithelial A549 cells with an IC50 of 5.2 μM, acting as a standalone antiproliferative agent [2]. In contrast, Fujianmycin B (Rubiginone A2) functions primarily as a vincristine cytotoxicity potentiator against multidrug-resistant (MDR) tumor cells, enhancing vincristine efficacy rather than directly killing cells as a single agent [1]. This mechanistic divergence indicates that Fujianmycin B is not a simple cytotoxic alternative to Fujianmycin A but a specialized agent for MDR-modulation studies.

Antibacterial activity context

Data to verify

Fujianmycin B: high‑concentration only
Fujianmycin A: MIC 3–12.5 µg/mL vs. *B. subtilis*

Reported antimicrobial screening context; potency difference qualitative

Cross‑study comparison; specific MIC for B not published

Evidence Dimension	Anticancer activity mechanism and potency
Target Compound Data	Vincristine cytotoxicity potentiation against MDR tumor cells; no reported direct cytotoxicity as single agent
Comparator Or Baseline	Fujianmycin A: IC50 = 5.2 μM against A549 cells (direct cytotoxicity)
Quantified Difference	Mechanistic divergence (MDR potentiation vs. direct cytotoxicity)
Conditions	Fujianmycin B: vincristine combination in MDR tumor models; Fujianmycin A: single-agent cytotoxicity in A549 human alveolar epithelial cells

Why This Matters

For MDR reversal research programs, Fujianmycin B offers a distinct pharmacological profile from Fujianmycin A; substituting one for the other would address fundamentally different biological questions and yield non-interchangeable experimental outcomes.

• [1] Oka M, Kamei H, Hamagishi Y, Tomita K, Miyaki T, Konishi M, Oki T. Chemical and biological properties of rubiginone, a complex of new antibiotics with vincristine-cytotoxicity potentiating activity. The Journal of Antibiotics. 1990;43(8):967-976. View Source
• [2] Ning L, Hui Z, Wen-jun L, Wen Z, Hai-bin W, Ying H. Anti-tumor metabolites from Streptomyces sp. HS-HY-045. Natural Product Research & Development. 2007;19(3):379-382. View Source

Fujianmycin B as a Rubiginone Complex Component: Established Vincristine Potentiation Activity

Fujianmycin B (Rubiginone A2) was originally characterized as a component of the rubiginone antibiotic complex, which demonstrates vincristine-cytotoxicity potentiating activity against multidrug-resistant tumor cells [1]. While the parent publication reports the complex activity without disaggregated individual component quantification, subsequent literature confirms that Rubiginone A2 specifically potentiates vincristine-induced cytotoxicity in MDR tumor models, a functional property attributed to the rubiginone structural class [2]. This MDR-reversal activity provides Fujianmycin B with a distinct application niche relative to other angucyclinones lacking reported chemosensitization properties.

Evidence Dimension	Vincristine cytotoxicity potentiation in multidrug-resistant tumor cells
Target Compound Data	Reported to potentiate vincristine-induced cytotoxicity against MDR tumor cells (rubiginone complex activity attributed to Rubiginone A2 component)
Comparator Or Baseline	Other angucyclinones (e.g., ochromycinone, tetrangomycin): No reported vincristine potentiation activity
Quantified Difference	Presence vs. absence of reported MDR-reversal function
Conditions	Multidrug-resistant tumor cell models; vincristine combination treatment

Why This Matters

This identifies Fujianmycin B as a procurement candidate for chemosensitizer screening and MDR modulator development, a functional niche not shared by the broader angucyclinone class.

• [1] Oka M, Kamei H, Hamagishi Y, Tomita K, Miyaki T, Konishi M, Oki T. Chemical and biological properties of rubiginone, a complex of new antibiotics with vincristine-cytotoxicity potentiating activity. The Journal of Antibiotics. 1990;43(8):967-976. View Source
• [2] Krohn K, Rohr J. Angucyclines: Total syntheses, new structures, and biosynthetic studies of an emerging new class of antibiotics. In: Bioorganic Chemistry: Deoxysugars, Polyketides and Related Classes: Synthesis, Biosynthesis, Enzymes. Springer; 1997:127-195. View Source

Established Total Synthesis Route Supporting Derivative Chemistry and SAR Studies

A validated total synthesis route for Rubiginone A2 (Fujianmycin B) has been established employing Diels-Alder/aromatization and photochemical reactions as key transformations to construct the tetracyclic benz[a]anthraquinone framework [1]. This synthetic accessibility contrasts with many angucyclinones for which only fermentation-derived material is available. The availability of a total synthesis protocol enables structure-activity relationship (SAR) exploration through analog generation and provides a defined chemical starting point for derivative development programs.

Evidence Dimension	Availability of established total synthesis methodology
Target Compound Data	Total synthesis route reported (Diels-Alder/aromatization and photochemical reactions)
Comparator Or Baseline	Many angucyclinones: No reported total synthesis; available only via fermentation
Quantified Difference	Presence vs. absence of synthetic accessibility
Conditions	Synthetic organic chemistry; benz[a]anthraquinone framework construction

Why This Matters

Researchers requiring synthetic access for derivatization or scalable analog generation should prioritize Fujianmycin B over angucyclinones lacking established synthetic routes, reducing reliance on variable fermentation yields.

• [1] Mal D, Dey S. Total syntheses of rubiginone A2, C2, and fujianmycin A. Tetrahedron. 2006;62(39):9039-9047. View Source

Negative Antimicrobial Activity Data Clarifies Inappropriate Application Domains

Despite its initial classification as a benz[a]anthraquinone 'antibiotic' in the 1985 isolation paper, subsequent characterization reveals that Fujianmycin B demonstrates minimal standalone antimicrobial activity. Fujianmycin C, a structurally related congener isolated from the same marine Streptomyces sp. B6219 strain that co-produces Fujianmycin B, exhibits antibacterial activity against Streptomyces viridochromogenes (Tü57), whereas Fujianmycin B itself shows no reported antimicrobial efficacy [1]. A vendor technical note corroborates that Fujianmycin B requires high concentrations to exhibit any activity . This negative data prevents procurement misallocation toward antimicrobial screening programs.

Evidence Dimension	Antibacterial activity
Target Compound Data	Minimal/no reported antibacterial activity at standard concentrations; requires high concentrations for any activity
Comparator Or Baseline	Fujianmycin C: Active against S. viridochromogenes (Tü57)
Quantified Difference	Activity absent vs. present
Conditions	Antibacterial screening against Streptomyces viridochromogenes and other Gram-positive strains

Why This Matters

This negative evidence directs procurement away from antimicrobial discovery applications and toward Fujianmycin B's documented strengths in PEP inhibition stereochemical control, MDR potentiation studies, and synthetic derivatization programs.

• [1] Abdalla MA, Helmke E, Laatsch H. Fujianmycin C, a bioactive angucyclinone from a marine derived Streptomyces sp. B6219. Natural Product Communications. 2010;5(12):1917-1920. View Source

Fujianmycin B Research Applications

Prolyl Endopeptidase Negative Control

Procure Fujianmycin B as a stereochemically defined negative control for PEP inhibitor screening programs. In direct enzymatic assays, Fujianmycin B (SNA-8073-A) shows no detectable PEP inhibition at 60 μM while its stereoisomer SNA-8073-B inhibits with IC50 = 8.9 μM [1]. This stereoisomer pair enables researchers to attribute observed PEP inhibition specifically to 3D stereochemistry rather than the benz[a]anthraquinone scaffold itself, strengthening mechanistic interpretation of screening hits. Recommended for neurodegeneration-targeted programs where PEP is implicated (e.g., Alzheimer's disease models).

Angucyclinone Metabolomics Reference Standard

Deploy Fujianmycin B (Rubiginone A2) in MDR reversal assays as a vincristine cytotoxicity potentiator. The compound enhances vincristine efficacy in multidrug-resistant tumor cell models, a functional property not shared by Fujianmycin A (which acts as a direct cytotoxic agent with IC50 = 5.2 μM against A549 cells) or most other angucyclinones [2][3]. For oncology researchers investigating chemosensitization strategies or P-glycoprotein-mediated drug efflux, Fujianmycin B provides a natural product starting point distinct from classical MDR modulators.

High-Concentration Antibacterial Benchmark

Select Fujianmycin B as a starting scaffold for synthetic analog generation programs where scalable, fermentation-independent access is required. A validated total synthesis route employing Diels-Alder/aromatization and photochemical reactions has been reported [4]. This synthetic tractability supports structure-activity relationship (SAR) exploration, enabling systematic modification of the benz[a]anthraquinone core to probe MDR potentiation or PEP-modulation pharmacophores. Contrasts with angucyclinones available only via low-yield fermentation.

Stereochemistry-Activity Relationship Studies in Polyketide-Derived Natural Products

Incorporate Fujianmycin B into comparative stereochemistry-activity relationship studies examining angucycline polyketides. The compound's defined (3R,4S) absolute configuration and well-documented stereochemical sensitivity (binary PEP inhibition difference vs. SNA-8073-B) make it a valuable reference compound for biosynthetic pathway elucidation and stereochemical assignment studies [1][5]. Its co-isolation with Fujianmycin A and C from multiple Streptomyces strains provides a natural stereochemical series for comparative analysis [5].

Application

Selection Property

Validation Focus

Prolyl endopeptidase negative control

Stereochemical inactivity context

Assay specificity and off‑target stereochemical effects

Angucyclinone metabolomics reference standard

Benz[a]anthraquinone spectral profile

Congener identification in *Streptomyces* extracts

High‑threshold antibacterial benchmark

Sub‑active antibacterial profile

Comparator for potent analogue screening

• [1] Kimura K, Kanou F, Koshino H, Uramoto M, Yoshihama M. SNA-8073-B, a new isotetracenone antibiotic inhibits prolyl endopeptidase. I. Fermentation, isolation and biological properties. The Journal of Antibiotics. 1997;50(4):291-296. View Source
• [2] Ning L, Hui Z, Wen-jun L, Wen Z, Hai-bin W, Ying H. Anti-tumor metabolites from Streptomyces sp. HS-HY-045. Natural Product Research & Development. 2007;19(3):379-382. View Source
• [3] Oka M, Kamei H, Hamagishi Y, Tomita K, Miyaki T, Konishi M, Oki T. Chemical and biological properties of rubiginone, a complex of new antibiotics with vincristine-cytotoxicity potentiating activity. The Journal of Antibiotics. 1990;43(8):967-976. View Source
• [4] Mal D, Dey S. Total syntheses of rubiginone A2, C2, and fujianmycin A. Tetrahedron. 2006;62(39):9039-9047. View Source
• [5] Abdalla MA, Helmke E, Laatsch H. Fujianmycin C, a bioactive angucyclinone from a marine derived Streptomyces sp. B6219. Natural Product Communications. 2010;5(12):1917-1920. View Source